Cas no 288251-66-1 (1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid)

1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a carboxylic acid functional group and a 4-fluorophenyl substituent, makes it a versatile intermediate for synthesizing biologically active compounds. The fluorine atom enhances metabolic stability and binding affinity, while the pyrazole core offers a robust scaffold for further modifications. This compound is particularly valuable in medicinal chemistry for developing enzyme inhibitors and receptor modulators. High purity and consistent quality ensure reliable performance in synthetic applications. Its well-defined chemical properties facilitate precise integration into complex molecular architectures, supporting advanced research in drug discovery and material science.

1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid structure

288251-66-1 structure

Product Name:1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid

CAS No:288251-66-1

MF:C₁₁H₉FN₂O₂

MW:220.199765920639

MDL:MFCD08443741

CID:248843

PubChem ID:22227945

Update Time:2025-06-09

1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carboxylicacid, 1-(4-fluorophenyl)-5-methyl-
- 1-(4-FLUORO-PHENYL)-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
- 1-(4-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
- AG-E-93154
- CTK1A0694
- KB-214812
- MolPort-003-748-632
- SureCN6052304
- 1-(4-Fluorophenyl)-5-methylpyrazole-3-carboxylic acid
- 1-(4-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylicacid
- 288251-66-1
- DTXSID30623620
- CS-0232290
- SCHEMBL6052304
- 1H-Pyrazole-3-carboxylic acid, 1-(4-fluorophenyl)-5-methyl-
- 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
- EN300-126782
- FT-0715081
- MFCD08443741
- NS-02639
- VYEZQNYDNQBJNA-UHFFFAOYSA-N
- Z285225196
- AKOS009151348
- F91770
- 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid
- MDL： MFCD08443741
- Inchi： 1S/C11H9FN2O2/c1-7-6-10(11(15)16)13-14(7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16)
- InChI Key： VYEZQNYDNQBJNA-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C(C)=CC(C(=O)O)=N1

Computed Properties

Exact Mass: 220.06487
Monoisotopic Mass: 220.06480570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.33
Boiling Point: 378.8°Cat760mmHg
Flash Point: 182.9°C
PSA: 55.12

1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid Pricemore >>

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